Cas no 250714-83-1 (3-chloro-N-[4-(morpholin-4-yl)phenyl]propanamide)

3-chloro-N-[4-(morpholin-4-yl)phenyl]propanamide structure
250714-83-1 structure
Product Name:3-chloro-N-[4-(morpholin-4-yl)phenyl]propanamide
CAS No:250714-83-1
MF:C13H17ClN2O2
MW:268.739282369614
MDL:MFCD00172701
CID:851521
PubChem ID:2765055
Update Time:2025-04-19

3-chloro-N-[4-(morpholin-4-yl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-N-(4-morpholinophenyl)propanamide
    • 3-chloro-N-(4-morpholin-4-ylphenyl)propanamide
    • 3-chloro-N-[4-(morpholin-4-yl)phenyl]propanamide
    • MFCD00172701
    • DTXSID50377537
    • 250714-83-1
    • AKOS001452040
    • 10G-387S
    • Z217707156
    • UPCMLD0ENAT5978514:001
    • EN300-25823
    • J-512321
    • CS-0243037
    • G29877
    • MDL： MFCD00172701
    • Inchi： 1S/C13H17ClN2O2/c14-6-5-13(17)15-11-1-3-12(4-2-11)16-7-9-18-10-8-16/h1-4H,5-10H2,(H,15,17)
    • InChI Key： MYQDHBJKARHZSN-UHFFFAOYSA-N
    • SMILES： ClCCC(NC1C=CC(=CC=1)N1CCOCC1)=O

Computed Properties

  • Exact Mass: 268.0978555g/mol
  • Monoisotopic Mass: 268.0978555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 180-182°
  • Boiling Point: 501.7±50.0 °C at 760 mmHg
  • Flash Point: 257.2±30.1 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-chloro-N-[4-(morpholin-4-yl)phenyl]propanamide Security Information

3-chloro-N-[4-(morpholin-4-yl)phenyl]propanamide Pricemore >>

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Chemenu
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Enamine
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